Cas no 967-72-6 (2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole)

2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole structure
967-72-6 structure
Product name:2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole
CAS No:967-72-6
MF:C18H12N2O
MW:272.30068397522
CID:1002044
PubChem ID:70409

2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole
    • 2-naphthalen-2-yl-5-phenyl-1,3,4-oxadiazole
    • 2-phenyl-5-(2-naphthyl)-1,3,4-oxadiazol
    • EINECS 213-525-7
    • DTXSID90242396
    • NSC90802
    • NSC-90802
    • 967-72-6
    • NS00042053
    • NSC 90802
    • PFFNHKOLVBEBJN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C18H12N2O/c1-2-7-14(8-3-1)17-19-20-18(21-17)16-11-10-13-6-4-5-9-15(13)12-16/h1-12H
    • InChI Key: PFFNHKOLVBEBJN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC4=CC=CC=C4C=C3

Computed Properties

  • Exact Mass: 272.094963
  • Monoisotopic Mass: 272.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.219
  • Boiling Point: 472.8°C at 760 mmHg
  • Flash Point: 241.3°C
  • Refractive Index: 1.652

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